Cas no 7400-04-6 (Ethyl 4-chloro-2-[(2-chlorophenyl)methylsulfanyl]pyrimidine-5-carboxylate)

• Product Name: Ethyl 4-chloro-2-[(2-chlorophenyl)methylsulfanyl]pyrimidine-5-carboxylate
• CAS No: 7400-04-6
• MF: C₁₄H₁₂Cl₂N₂O₂S
• MW: 343.228280067444
• CID: 1763814
• PubChem ID: 246321
• Update Time: 2025-04-21

Ethyl 4-chloro-2-[(2-chlorophenyl)methylsulfanyl]pyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-chloro-2-[(2-chlorophenyl)methylsulfanyl]pyrimidine-5-carboxylate
• ethyl 4-chloro-2-[(2-chlorobenzyl)sulfanyl]pyrimidine-5-carboxylate
• NSC59243
• AC1L6HSZ
• NCIOpen2_007937
• AC1Q3L88
• CTK5D9103
• AR-1I9206
• NSC-59243
• ethyl 4-chloro-2-[(2-chlorobenzyl)sulfanyl]pyrimidine-5-carboxylate; NSC59243; AC1L6HSZ; NCIOpen2_007937; AC1Q3L88; CTK5D9103; AR-1I9206; NSC-59243;
• Ethyl 4-chloro-2-{[(2-chlorophenyl)methyl]sulfanyl}pyrimidine-5-carboxylate
• DTXSID10289107
• 7400-04-6

• Inchi： 1S/C14H12Cl2N2O2S/c1-2-20-13(19)10-7-17-14(18-12(10)16)21-8-9-5-3-4-6-11(9)15/h3-7H,2,8H2,1H3
• InChI Key： UTVSBQWOLBMHCU-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CSC1N=CC(C(=O)OCC)=C(N=1)Cl

Computed Properties

• Exact Mass: 341.99986
• Monoisotopic Mass: 341.9996542g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 77.4Ų

Experimental Properties

• PSA: 52.08
• LogP: 4.25240